Cas no 1286719-40-1 (N-benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1286719-40-1
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 5872090
• PubChem ID: 52907477
• Update Time: 2025-11-05

N-benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• VU0532595-1
• AKOS024532779
• 1286719-40-1
• F6125-0336

• Inchi： 1S/C22H20N2O2S/c25-21(18-15-23(16-18)22(26)20-12-7-13-27-20)24(19-10-5-2-6-11-19)14-17-8-3-1-4-9-17/h1-13,18H,14-16H2
• InChI Key： BJDRTZVYPQIDKX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(N(C2C=CC=CC=2)CC2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 376.12454906g/mol
• Monoisotopic Mass: 376.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

N-Benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS No: 1286719-40-1)

N-Benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, identified by the CAS number 1286719-40-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a thiophene ring fused with a carbonyl group, which is connected to an azetidine ring through a carboxamide linkage. The azetidine ring, a four-membered cyclic amine, contributes to the compound's stability and bioavailability. The benzyl and phenyl groups attached to the nitrogen atom further enhance its lipophilicity, making it an attractive candidate for various biological assays.

Recent studies have highlighted the potential of N-Benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide as a lead compound in the development of new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, demonstrating promising results in inhibiting key targets associated with neurodegenerative diseases and cancer.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, making it an efficient method for large-scale production.

From an applications perspective, N-Benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide has shown potential in the fields of drug delivery and material science. Its ability to form stable complexes with metal ions has led to its use in designing novel drug delivery systems with enhanced targeting capabilities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed its strong binding affinity to several drug targets, further solidifying its role as a promising lead compound in drug discovery.

In conclusion, N-Benzyl-N-phenyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS No: 1286719-40-1) stands out as a versatile compound with wide-ranging applications in both academic research and industrial settings. Its unique structure, coupled with favorable pharmacological properties, positions it as a key player in the development of innovative therapeutic agents.